Cas no 326595-66-8 (4-Bromo-3-nitrobenzyl bromide)

• Product Name: 4-Bromo-3-nitrobenzyl bromide
• CAS No: 326595-66-8
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• MDL: MFCD08059131
• CID: 301550
• PubChem ID: 10803793
• Update Time: 2025-11-02

4-Bromo-3-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(bromomethyl)-2-nitro-
• 1-bromo-4-(bromomethyl)-2-nitroBenzene
• 4-Bromo-3-nitrobenzyl bromide
• 1-bromo-4-bromomethyl-2-nitro-benzene
• 2-bromo-5-(bromomethyl)-1-nitrobenzene
• 2-bromo-5-bromomethylnitrobenzene
• 4-bromo-3-nitro-1-bromomethylbenzene
• Benzene,1-bromo-4-(bromomethyl)-2-nitro
• PXAIZWVEYHNBLL-UHFFFAOYSA-N
• Benzene, 1-bromo-4-(bromomethyl)-2-nitro-
• 1-Bromo-4-bromomethyl-2-nitrobenzene
• MFCD08059131
• 326595-66-8
• SCHEMBL3073523
• DTXSID10445185
• CS-0029753
• 4-BROMO-3-NITROBENZYLBROMIDE
• AS-36533
• EN300-117705
• AKOS017559063
• BNA59566
• FT-0750487
• A913088
• XH1085
• DA-29639

• MDL： MFCD08059131
• Inchi： 1S/C7H5Br2NO2/c8-4-5-1-2-6(9)7(3-5)10(11)12/h1-3H,4H2
• InChI Key： PXAIZWVEYHNBLL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CBr)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.86900
• Monoisotopic Mass: 292.86870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 2.006
• Boiling Point: 325.8°Cat760mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.643
• PSA: 45.82000
• LogP: 3.77540

4-Bromo-3-nitrobenzyl bromide Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Additional information on 4-Bromo-3-nitrobenzyl bromide

Recent Advances in the Application of 4-Bromo-3-nitrobenzyl Bromide (CAS: 326595-66-8) in Chemical Biology and Pharmaceutical Research

4-Bromo-3-nitrobenzyl bromide (CAS: 326595-66-8) is a key chemical intermediate widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its utility in the development of novel drug candidates and as a versatile building block in organic synthesis. This research brief aims to summarize the latest advancements in the application of this compound, focusing on its role in medicinal chemistry and chemical biology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-bromo-3-nitrobenzyl bromide as a precursor for the synthesis of potent kinase inhibitors. The compound's reactive benzyl bromide moiety allowed for efficient functionalization, enabling the development of a new class of targeted therapies for cancer. The study demonstrated significant inhibitory activity against several oncogenic kinases, with IC50 values in the nanomolar range.

Another notable application was reported in Organic Letters, where 4-bromo-3-nitrobenzyl bromide served as a key intermediate in the synthesis of fluorescent probes for imaging applications. The nitro group was selectively reduced to an amine, which was then conjugated with various fluorophores. These probes exhibited excellent photostability and were successfully used in live-cell imaging studies to track protein dynamics.

Recent patent filings (e.g., WO2023051234) have also highlighted the use of 326595-66-8 in the development of PROTACs (Proteolysis Targeting Chimeras). The compound's ability to form stable covalent bonds with target proteins makes it particularly valuable in this emerging therapeutic modality. Preliminary data suggest that these PROTACs effectively degrade target proteins at low concentrations, offering a promising strategy for drug-resistant cancers.

From a safety perspective, new toxicological studies have provided updated handling guidelines for 4-bromo-3-nitrobenzyl bromide. While it remains a potent alkylating agent requiring careful handling, recent data indicate that its environmental persistence may be lower than previously thought, with a half-life of approximately 72 hours in aqueous solutions under neutral pH conditions.

Looking forward, the unique chemical properties of 4-bromo-3-nitrobenzyl bromide continue to make it a valuable tool in drug discovery. Its dual functionality (bromine and nitro groups) provides multiple points for chemical modification, enabling the rapid generation of diverse compound libraries. Current research efforts are exploring its use in the development of next-generation antibiotics and antiviral agents, particularly against emerging pathogens.